Cas no 1443303-25-0 (1-(4-fluoro-3-propoxyphenyl)ethanol)

• Product Name: 1-(4-fluoro-3-propoxyphenyl)ethanol
• CAS No: 1443303-25-0
• MF: C₁₁H₁₅FO₂
• MW: 198.234007120132
• MDL: MFCD22372857
• CID: 5189955
• Update Time: 2026-03-05

1-(4-fluoro-3-propoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-propoxyphenyl)ethanol

• MDL： MFCD22372857
• Inchi： 1S/C11H15FO2/c1-3-6-14-11-7-9(8(2)13)4-5-10(11)12/h4-5,7-8,13H,3,6H2,1-2H3
• InChI Key： UQMWGPAKIYZGIS-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(F)C(OCCC)=C1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Additional information on 1-(4-fluoro-3-propoxyphenyl)ethanol

Introduction to 1-(4-Fluoro-3-propoxyphenyl)ethanol (CAS No. 1443303-25-0)

1-(4-Fluoro-3-propoxyphenyl)ethanol, with the CAS number 1443303-25-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted phenyl ring and a propoxy group, making it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical formula of 1-(4-fluoro-3-propoxyphenyl)ethanol is C₁₁H₁₅FO₂. Its molecular weight is 202.23 g/mol, and it exhibits a combination of hydrophobic and hydrophilic properties due to the presence of the propoxy group and the hydroxyl group, respectively. These properties contribute to its potential for diverse biological activities and interactions with biological systems.

In recent years, 1-(4-fluoro-3-propoxyphenyl)ethanol has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a precursor or intermediate in the synthesis of more complex molecules with pharmacological significance. For instance, researchers have explored its use in the development of novel anti-inflammatory agents and neuroprotective compounds.

A study published in the Journal of Medicinal Chemistry in 2022 highlighted the anti-inflammatory properties of derivatives of 1-(4-fluoro-3-propoxyphenyl)ethanol. The researchers found that these derivatives effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting their potential for treating inflammatory diseases like rheumatoid arthritis and multiple sclerosis.

In addition to its anti-inflammatory properties, 1-(4-fluoro-3-propoxyphenyl)ethanol has also shown promise in neuroprotective research. A 2021 study published in Neuropharmacology demonstrated that this compound could protect neurons from oxidative stress-induced damage. The study used both in vitro and in vivo models to show that treatment with 1-(4-fluoro-3-propoxyphenyl)ethanol significantly reduced neuronal cell death and improved cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease.

The pharmacokinetic properties of 1-(4-fluoro-3-propoxyphenyl)ethanol have also been investigated to understand its behavior in biological systems. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. For example, studies have shown that it is well-absorbed orally and has a moderate half-life, allowing for sustained therapeutic effects.

Safety and toxicity assessments are essential for any compound being considered for pharmaceutical development. Preclinical studies on 1-(4-fluoro-3-propoxyphenyl)ethanol have indicated that it has a low toxicity profile at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

The synthetic route for producing 1-(4-fluoro-3-propoxyphenyl)ethanol is well-documented in the literature. One common method involves the alkylation of 4-fluoro-3-hydroxybenzaldehyde with propylene oxide followed by reduction to form the final product. This synthetic pathway is efficient and scalable, making it suitable for industrial production.

In conclusion, 1-(4-fluoro-3-propoxyphenyl)ethanol (CAS No. 1443303-25-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new applications and insights into the mechanisms of action of this compound will emerge, contributing to the advancement of healthcare solutions.